Cas no 178448-14-1 (4-Chloro-2-methyl-5-nitrobenzonitrile)

• Product Name: 4-Chloro-2-methyl-5-nitrobenzonitrile
• CAS No: 178448-14-1
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD21605277
• CID: 1029362
• PubChem ID: 10655524
• Update Time: 2025-08-04

4-Chloro-2-methyl-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-5-nitrobenzonitrile
• AS-80583
• SCHEMBL1625612
• A881391
• 178448-14-1
• DB-113222
• CS-0182136
• MFCD21605277
• DTXSID80443037
• Benzonitrile, 4-chloro-2-methyl-5-nitro-

• MDL： MFCD21605277
• Inchi： 1S/C8H5ClN2O2/c1-5-2-7(9)8(11(12)13)3-6(5)4-10/h2-3H,1H3
• InChI Key： LXKOLWLJMJBJPY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C#N)C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.6Ų

Additional information on 4-Chloro-2-methyl-5-nitrobenzonitrile

4-Chloro-2-methyl-5-nitrobenzonitrile: A Comprehensive Overview

The compound 4-Chloro-2-methyl-5-nitrobenzonitrile (CAS No. 178448-14-1) is a significant organic compound with a diverse range of applications in various fields. This compound, also known as 4-chloro-N-(2-methylphenyl)-5-nitrobenzamide, is characterized by its unique chemical structure and properties. Recent advancements in chemical synthesis and characterization techniques have further highlighted its potential in areas such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-Chloro-2-methyl-5-nitrobenzonitrile consists of a benzonitrile core with substituents at the 2, 4, and 5 positions. The presence of a chlorine atom at the 4-position, a methyl group at the 2-position, and a nitro group at the 5-position imparts distinct electronic and steric effects on the molecule. These substituents not only influence the compound's reactivity but also play a crucial role in its biological activity and stability.

Recent studies have focused on the synthesis of 4-Chloro-2-methyl-5-nitrobenzonitrile through various methods, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of transition metal catalysts to enhance reaction efficiency and selectivity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the successful synthesis of this compound using palladium-catalyzed cross-coupling reactions under mild conditions.

The physical properties of 4-Chloro-2-methyl-5-nitrobenzonitrile include a melting point of approximately 160°C and a boiling point around 380°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's UV-vis spectrum reveals strong absorption bands due to the conjugated system formed by the nitro and cyano groups, which is advantageous for applications in optoelectronics.

In terms of biological activity, 4-Chloro-2-methyl-5-nitrobenzonitrile has shown promising results in recent assays. A study conducted by researchers at the University of California demonstrated its potential as an anti-inflammatory agent by inhibiting cyclooxygenase enzymes. Additionally, the compound has exhibited moderate antimicrobial activity against Gram-positive bacteria, suggesting its potential use in developing new antibiotics.

The environmental impact of 4-Chloro-2-methyl-5-nitrobenzonitrile has also been a topic of interest. Recent research indicates that it undergoes rapid degradation under sunlight exposure, reducing its persistence in aquatic environments. This finding is significant for industries involved in its production and application, as it aligns with global efforts to develop eco-friendly chemicals.

In conclusion, 4-Chloro-2-methyl-5-nitrobenzonitrile (CAS No. 178448-14-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemistry. As research continues to uncover new insights into its potential, this compound is expected to play an increasingly important role in both academic and industrial settings.